Cas no 1484962-39-1 (4-(4-fluorophenyl)-2-methylbutanal)

• Product Name: 4-(4-fluorophenyl)-2-methylbutanal
• CAS No: 1484962-39-1
• MF: C₁₁H₁₃FO
• MW: 180.218726873398
• CID: 6229842
• PubChem ID: 64664095
• Update Time: 2025-05-25

4-(4-fluorophenyl)-2-methylbutanal Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-2-methylbutanal
• CS-0349838
• 1484962-39-1
• EN300-1852570
• AKOS013990587

• Inchi： 1S/C11H13FO/c1-9(8-13)2-3-10-4-6-11(12)7-5-10/h4-9H,2-3H2,1H3
• InChI Key： OFVBPJULDQBTCL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC(C=O)C

Computed Properties

• Exact Mass: 180.095043196g/mol
• Monoisotopic Mass: 180.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(4-fluorophenyl)-2-methylbutanal

Introduction to 4-(4-Fluorophenyl)-2-Methylbutanal (CAS No. 1484962-39-1)

The compound 4-(4-fluorophenyl)-2-methylbutanal, identified by the CAS registry number CAS No. 1484962-39-1, is a fluorinated aldehyde with significant applications in various fields, including material science, pharmaceuticals, and flavor chemistry. This compound has been the subject of extensive research due to its unique chemical properties and potential for use in advanced materials and therapeutic agents.

Chemical Structure and Properties

Chemically, 4-(4-fluorophenyl)-2-methylbutanal consists of a butanal backbone with a fluorophenyl group attached at the fourth position and a methyl group at the second position. The presence of the fluorine atom in the aromatic ring introduces unique electronic properties, making this compound highly reactive in certain chemical transformations. The compound exhibits a melting point of approximately -5°C and a boiling point around 105°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various synthetic applications.

Synthesis and Reactivity

The synthesis of 4-(4-fluorophenyl)-2-methylbutanal typically involves a multi-step process, often starting with the Friedel-Crafts acylation of fluorobenzene followed by oxidation to form the aldehyde group. Recent studies have explored alternative methods, including enantioselective synthesis using organocatalysts, which has shown promise for producing enantiopure compounds with high efficiency. The reactivity of this compound is primarily influenced by its aldehyde group, which can undergo various reactions such as condensation, oxidation, and nucleophilic addition.

Applications in Material Science

In material science, 4-(4-fluorophenyl)-2-methylbutanal has been utilized as a precursor for synthesizing advanced polymers and coatings. Its ability to form stable cross-links under UV irradiation makes it valuable in the development of high-performance materials with improved mechanical properties. Recent research has highlighted its potential in creating self-healing polymers, where the aldehyde group plays a critical role in dynamic covalent bonding.

Role in Pharmaceutical Chemistry

The pharmaceutical industry has shown growing interest in 4-(4-fluorophenyl)-2-methylbutanal due to its potential as an intermediate in drug synthesis. Its fluorinated structure contributes to enhanced bioavailability and stability, making it a promising candidate for developing new therapeutic agents. For instance, studies have explored its use in designing inhibitors for kinase enzymes, which are critical targets in cancer therapy.

Applications in Flavor Chemistry

In the flavor industry, this compound is valued for its unique aroma profile, which contributes to fruity and floral notes. It is commonly used as an additive in perfumes and food products to enhance their sensory attributes. Recent advancements have focused on optimizing its production for large-scale applications while maintaining high purity levels.

Recent Research Developments

Recent studies have delved into the catalytic properties of 4-(4-fluorophenyl)-2-methylbutanal, particularly its role as a ligand in transition metal-catalyzed reactions. Researchers have reported enhanced catalytic activity when this compound is used as a chiral ligand in asymmetric hydrogenation processes. Additionally, investigations into its photochemical properties have revealed potential applications in light-responsive materials.

Safety Considerations